Cas no 67503-48-4 (Benzenediol, (1,2-dihydroxyethyl)-)

• Product Name: Benzenediol, (1,2-dihydroxyethyl)-
• CAS No: 67503-48-4
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 387897
• PubChem ID: 70560168
• Update Time: 2025-04-19

Benzenediol, (1,2-dihydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenediol, (1,2-dihydroxyethyl)-
• 3-(1,2-dihydroxyethyl)benzene-1,2-diol
• SCHEMBL11306339
• 67503-48-4
• DTXSID20742399
• EN300-1764616
• 1670236-09-5

• Inchi： 1S/C8H10O4/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,7,9-12H,4H2
• InChI Key： SREMSBOBEXCXNR-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC=C(C=1O)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.9Ų